Cas no 217189-83-8 (Butanenitrile, 4-hydroxy-3-methyl-, (3R)-)

• Product Name: Butanenitrile, 4-hydroxy-3-methyl-, (3R)-
• CAS No: 217189-83-8
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1403785
• PubChem ID: 18661033
• Update Time: 2025-04-20

Butanenitrile, 4-hydroxy-3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-hydroxy-3-methyl-, (3R)-
• (3R)-4-hydroxy-3-methylbutanenitrile
• DTXSID20595382
• 217189-83-8

• Inchi： 1S/C5H9NO/c1-5(4-7)2-3-6/h5,7H,2,4H2,1H3/t5-/m1/s1
• InChI Key： ASRMXDBLGXVLGD-RXMQYKEDSA-N
• SMILES： OC[C@H](C)CC#N

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02